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Compound of Interest

Compound Name: MitoBloCK-6

Cat. No.: B10831151 Get Quote

Researchers and drug development professionals handling MitoBloCK-6 must adhere to strict

disposal protocols to ensure laboratory safety and environmental compliance. This guide

provides essential, step-by-step procedures for the proper disposal of MitoBloCK-6 in both

solid form and as a dimethyl sulfoxide (DMSO) solution.

Immediate Safety and Handling Precautions
MitoBloCK-6 is classified as a combustible solid that is harmful if swallowed and is a

suspected carcinogen.[1] Standard laboratory personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves (butyl rubber is recommended for DMSO solutions),

and a lab coat, should be worn at all times when handling this compound.[1][2] All handling of

MitoBloCK-6, especially outside of a sealed container, should be performed in a certified

chemical fume hood to avoid inhalation of any dust or aerosols.

Quantitative Data Summary
For quick reference, the key quantitative and safety-related data for MitoBloCK-6 are

summarized in the table below.
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Property Value Reference

Molecular Weight 357.23 g/mol [2][3]

Appearance Orange solid [3]

Solubility 100 mg/mL in DMSO [3]

Storage Temperature 2-8°C [3]

Acute Toxicity (Oral)
Acute toxicity estimate Oral -

750 mg/kg
[1]

Hazards

H302: Harmful if swallowed,

H351: Suspected of causing

cancer

[1]

Storage Class Code 11 - Combustible Solids

Step-by-Step Disposal Procedures
The overarching principle for the disposal of MitoBloCK-6 is that it must be managed as

hazardous chemical waste and sent to an approved waste disposal facility.[1] It should never

be disposed of down the drain or in regular trash.

Disposal of Solid MitoBloCK-6
Containerization: Unused or waste MitoBloCK-6 solid should be kept in its original, clearly

labeled container where possible.[3] If the original container is not available, use a new,

clean, and compatible container made of glass or polyethylene. The container must have a

secure, tight-fitting lid.

Labeling: The waste container must be clearly labeled with a hazardous waste tag that

includes the chemical name ("MitoBloCK-6"), the quantity of waste, and the associated

hazards (e.g., "Toxic," "Carcinogen").

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area within the laboratory. This area should be away from heat and sources of ignition.[2]
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Collection: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Disposal of MitoBloCK-6 in DMSO Solution
Segregation: Do not mix MitoBloCK-6 DMSO solutions with other types of chemical waste

unless specifically permitted by your institution's waste management guidelines. It should be

treated as a chlorinated organic solvent waste.

Containerization: Collect the MitoBloCK-6 DMSO solution in a dedicated, leak-proof waste

container, typically a plastic-coated glass bottle, that is compatible with organic solvents.[4]

Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[3]

Labeling: Affix a hazardous waste label to the container detailing the contents ("MitoBloCK-
6 in DMSO" and the approximate concentration), the volume, and the relevant hazard

warnings.

Storage: Store the sealed solvent waste container in a designated, well-ventilated area,

preferably within a flammable solvents cabinet, until it is collected for disposal.

Collection: Contact your institution's EHS office for pickup and disposal by a certified

hazardous waste management company.

Disposal of Contaminated Labware
Solid Contaminated Materials: Items such as gloves, pipette tips, and absorbent paper that

are contaminated with MitoBloCK-6 should be considered hazardous waste.

Containerization: Place these items in a durable, leak-proof plastic bag (double-bagging is

recommended).[3]

Labeling: Clearly label the bag as "Hazardous Waste Contaminated with MitoBloCK-6."

Disposal: Dispose of the bag in the designated solid chemical waste container for your

laboratory, which will be collected for incineration.[5]
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Experimental Protocol for Waste Segregation
To ensure proper segregation and safe disposal, the following protocol should be integrated

into your experimental workflow when working with MitoBloCK-6:

Pre-Experiment Setup:

Designate three separate, clearly labeled waste containers in your work area:

"Solid MitoBloCK-6 Waste"

"MitoBloCK-6 in DMSO Waste"

"MitoBloCK-6 Contaminated Sharps/Labware"

During the Experiment:

Directly dispose of any solid waste into the "Solid MitoBloCK-6 Waste" container.

Collect all liquid waste containing MitoBloCK-6 and DMSO into the "MitoBloCK-6 in

DMSO Waste" container.

Place all contaminated disposable labware (pipette tips, etc.) into the "MitoBloCK-6
Contaminated Sharps/Labware" container.

Post-Experiment Cleanup:

Wipe down the work area with a suitable decontaminating solution.

Dispose of the cleaning materials as contaminated solid waste.

Ensure all waste containers are securely sealed and moved to the laboratory's designated

hazardous waste accumulation area.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MitoBloCK-6 and associated materials.
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Caption: Disposal workflow for MitoBloCK-6 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10831151#mitoblock-6-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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